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Introduction

Aluminum formate, with the chemical formula AI(HCOO)s, is a versatile chemical compound
utilized in the paper manufacturing industry to enhance various properties of the final product.
Its primary applications include acting as a precipitating and fixing agent, particularly in the
production of acid-free papers, and as a hydrophobic sizing agent to improve water resistance.
This document provides detailed application notes and protocols for the use of aluminum
formate in paper manufacturing, targeting researchers and scientists in the field.

Aluminum formate's key advantages in papermaking include its ability to improve sheet
formation, increase opacity, and enhance the effectiveness of other sizing agents like resin
glues. It is especially beneficial for producing durable and heat-resistant papers.[1] Upon drying
of the paper web, the formic acid component largely evaporates, leaving behind neutral
aluminum salts that do not contribute to acid hydrolysis, a common cause of paper degradation
over time.[1]

Key Applications and Mechanisms of Action
Sizing Agent for Enhanced Water Resistance

Aluminum formate imparts a hydrophobic effect on paper, reducing its tendency to absorb
water. While it can be used alone, it is more commonly employed to significantly boost the
performance of conventional sizing agents.[1] The mechanism involves the hydrolysis of
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aluminum formate in the papermaking slurry (wet end), leading to the formation of aluminum
hydroxide complexes. These complexes, along with aluminum ions, can interact with and fix
sizing agents like rosin or synthetic sizes (e.g., Alkyl Ketene Dimer - AKD) onto the cellulose
fibers. This creates a more uniform and effective hydrophobic barrier on the paper surface.

Production of Acid-Free and Archival Papers

One of the critical applications of aluminum formate is in the manufacturing of acid-free and
archival-quality papers. Traditional papermaking often uses aluminum sulfate (alum), which can
lead to the formation of sulfuric acid in the paper, causing it to become brittle and yellow over
time. In contrast, aluminum formate, upon hydrolysis, forms neutral aluminum salts.[1] This
results in a paper with a relatively high pH, making it more stable and resistant to aging.

Improvement of Paper Properties

The use of aluminum formate can also lead to improvements in the physical properties of the
paper. It aids in better sheet formation, which contributes to a more uniform and higher-quality
paper.[1] Furthermore, it has been observed to increase the opacity of the paper.[1]

Quantitative Data on Performance

While extensive quantitative data from peer-reviewed literature is limited, the following table

summarizes the expected qualitative and potential quantitative effects of aluminum formate
on key paper properties based on available information and analogous applications. Further

empirical studies are recommended to establish precise quantitative relationships.
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Potential

Quantitative
Expected Effect of
Paper Property Test Method . Improvement
Aluminum Formate

(Hypothetical
Range)
) Decrease in water 10 - 30% reduction in
Water Resistance Cobb Test (ISO 535) ]
absorption Cobb value
Potential for slight
] Tensile Index (ISO increase due to 5-15% increase in
Tensile Strength ) )
1924-2) improved sheet Tensile Index
formation and bonding
] Opacity Measurement ) ) 2 - 5% increase in
Opacity Increase in opacity ]
(ISO 2471) opacity
) ) Significant
] Accelerated Aging Increased resistance ) )
Permanence/Aging ] improvement in
Test to degradation ]
longevity

Experimental Protocols

The following are detailed protocols for the laboratory-scale application of aluminum formate
in paper manufacturing.

Protocol 1: Internal Sizing of Handsheets with Aluminum
Formate

Objective: To prepare laboratory handsheets with improved water resistance using aluminum
formate as a sizing agent in conjunction with a primary sizing agent (e.g., AKD).

Materials:
» Bleached softwood kraft pulp (BSKP)
e Deionized water

¢ Aluminum formate solution (e.g., 10% w/v)
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Alkyl Ketene Dimer (AKD) emulsion

Standard handsheet former (e.g., according to TAPPI T 205)

Press and drying equipment for handsheets

Cobb testing apparatus

Tensile strength tester
Procedure:

o Pulp Preparation: Disintegrate a known weight of dry BSKP in deionized water to achieve a
specific consistency (e.g., 1.2%).

o Stock Preparation:

[¢]

Take a measured volume of the pulp slurry for each handsheet.

o While stirring, add the AKD emulsion at a desired dosage (e.g., 0.1-0.5% on dry pulp
weight). Mix for 5-10 minutes.

o Subsequently, add the aluminum formate solution at varying dosages (e.g., 0.2-1.0% on
dry pulp weight). Continue stirring for another 5-10 minutes to ensure thorough mixing and
reaction.

o Prepare a control set of handsheets with only AKD and without aluminum formate.
e Handsheet Formation:

o Form handsheets from the treated pulp slurry using a standard handsheet former
according to established procedures (e.g., TAPPI T 205).

e Pressing and Drying:

o Press the wet handsheets under a standard pressure to remove excess water.
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o Dry the handsheets in a controlled environment (e.g., on drying rings at a specific
temperature and humidity).

o Conditioning and Testing:

o Condition the dried handsheets in a standard atmosphere (e.g., 23°C and 50% relative
humidity) for at least 24 hours.

o Perform Cobb tests to evaluate water absorption.
o Measure the tensile strength of the handsheets.
e Data Analysis:

o Compare the Cobb values and tensile strength of the handsheets treated with aluminum
formate to the control group.

o Plot the results as a function of aluminum formate dosage to determine the optimal
concentration.

Protocol 2: Surface Sizing Application of Aluminum
Formate

Objective: To apply aluminum formate as a surface sizing agent to improve the water
resistance of pre-formed paper.

Materials:

Unsized or base paper sheets

Aluminum formate solution (e.g., 1-5% w/v)

Size press or laboratory coating apparatus

Drying oven

Cobb testing apparatus
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Procedure:

Solution Preparation: Prepare aqueous solutions of aluminum formate at different
concentrations.

Surface Application:

o Apply the aluminum formate solution to the surface of the base paper sheets using a
laboratory-scale size press or a manual coating rod. Ensure even application on both
sides of the paper.

Drying:

o Dry the surface-sized sheets in an oven at a controlled temperature (e.g., 105°C) until
completely dry.

Conditioning and Testing:

o Condition the dried sheets as described in Protocol 1.

o Perform Cobb tests to assess the improvement in water resistance.
Data Analysis:

o Compare the Cobb values of the surface-sized papers with the untreated base paper to
guantify the effect of the aluminum formate treatment.

Visualizations
Signaling Pathway: Mechanism of Aluminum Formate in
Paper Sizing
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Wet End Chemistry
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Caption: Mechanism of aluminum formate in paper sizing.

Experimental Workflow: Laboratory Handsheet
Preparation and Testing
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Caption: Workflow for handsheet preparation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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